[(2-methyl-4-quinolinyl)thio]acetic acid

• IUPAC Name: 2-(2-methylquinolin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C12H11NO2S/c1-8-6-11(16-7-12(14)15)9-4-2-3-5-10(9)13-8/h2-6H,7H2,1H3,(H,14,15)
• InChI Key: ZUTAXTDDKYVASE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)SCC(=O)O
• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol

Description

[(2-methyl-4-quinolinyl)thio]acetic acid, also known as MQT, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. MQT is a thioester derivative of 2-methyl-4-quinolinecarboxylic acid and has been investigated for its ability to modulate biological processes and its potential as a drug candidate.

Mechanism of Action

The exact mechanism of action of [(2-methyl-4-quinolinyl)thio]acetic acid is not fully understood, but it is believed to act through multiple pathways. [(2-methyl-4-quinolinyl)thio]acetic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, [(2-methyl-4-quinolinyl)thio]acetic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that [(2-methyl-4-quinolinyl)thio]acetic acid can modulate various biochemical and physiological processes. For example, [(2-methyl-4-quinolinyl)thio]acetic acid has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. Additionally, [(2-methyl-4-quinolinyl)thio]acetic acid has been shown to inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using [(2-methyl-4-quinolinyl)thio]acetic acid in lab experiments is its ability to modulate multiple pathways, making it a versatile tool for studying various biological processes. However, one limitation of using [(2-methyl-4-quinolinyl)thio]acetic acid is its potential cytotoxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on [(2-methyl-4-quinolinyl)thio]acetic acid. One area of interest is the development of [(2-methyl-4-quinolinyl)thio]acetic acid-based drugs for the treatment of inflammation and cancer. Additionally, further studies are needed to fully understand the mechanism of action of [(2-methyl-4-quinolinyl)thio]acetic acid and its potential as a therapeutic agent in other diseases, such as neurodegenerative disorders. Finally, the development of more efficient synthesis methods for [(2-methyl-4-quinolinyl)thio]acetic acid could lead to its broader use in research and drug development.

Synthesis Methods

[(2-methyl-4-quinolinyl)thio]acetic acid can be synthesized through a multi-step process that involves the reaction of 2-methyl-4-quinolinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with a thiol compound, such as 2-mercaptoethanol or thioglycolic acid, to form the final [(2-methyl-4-quinolinyl)thio]acetic acid product.

Scientific Research Applications

[(2-methyl-4-quinolinyl)thio]acetic acid has been studied for its potential as a therapeutic agent in various fields of research, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that [(2-methyl-4-quinolinyl)thio]acetic acid exhibits anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.